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Compound of Interest

Compound Name: Tris(4-fluorophenyl)phosphine

Cat. No.: B091858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of Tris(4-
fluorophenyl)phosphine, a versatile organophosphorus compound utilized in various

chemical syntheses.

Core Properties
Tris(4-fluorophenyl)phosphine, with the CAS number 18437-78-0, is a white to off-white

crystalline solid.[1] Its key identifiers and physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C18H12F3P [1][2][3]

Linear Formula (FC6H4)3P [1]

Molecular Weight 316.26 g/mol [1]

Alternate Molecular Weight 316.3 g/mol [2]

Melting Point 79-83 °C [1]

IUPAC Name tris(4-fluorophenyl)phosphane [1][2]

InChI Key
GEPJPYNDFSOARB-

UHFFFAOYSA-N
[1]

SMILES
Fc1ccc(cc1)P(c2ccc(F)cc2)c3c

cc(F)cc3

Logical Relationship: Synthesis of Tris(4-
fluorophenyl)phosphine
The synthesis of Tris(4-fluorophenyl)phosphine typically involves the reaction of a Grignard

reagent, prepared from 4-fluorobromobenzene and magnesium, with phosphorus trichloride.

This process is a standard method for creating triarylphosphines.
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Caption: Synthetic pathway for Tris(4-fluorophenyl)phosphine.

Experimental Protocol: A Representative Suzuki-
Miyaura Coupling Reaction
Tris(4-fluorophenyl)phosphine can serve as a ligand in palladium-catalyzed cross-coupling

reactions, such as the Suzuki-Miyaura coupling. The following is a generalized protocol.

Objective: To synthesize a biaryl compound from an aryl halide and an arylboronic acid using a

palladium catalyst with Tris(4-fluorophenyl)phosphine as a ligand.

Materials:

Aryl halide (e.g., 4-bromoanisole)

Arylboronic acid (e.g., phenylboronic acid)

Palladium(II) acetate (catalyst)

Tris(4-fluorophenyl)phosphine (ligand)

Base (e.g., potassium carbonate)

Solvent (e.g., toluene/water mixture)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: In a Schlenk flask, under an inert atmosphere, combine palladium(II)

acetate and Tris(4-fluorophenyl)phosphine in the chosen solvent. Stir the mixture for 10-

15 minutes to allow for ligand-metal coordination.

Addition of Reagents: To the flask, add the aryl halide, arylboronic acid, and the base.

Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C)

and stir vigorously for the required time (typically 2-24 hours), monitoring the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC).
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Workup: After the reaction is complete, cool the mixture to room temperature. Add water and

extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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